Cyclohexanebutanoic acid, manganese(2+) salt
Overview
Description
Cyclohexanebutanoic acid, manganese(2+) salt, also known as cyclohexanebutanoic acid manganese(II) salt or manganese cyclohexanebutanoate, is a compound used in various scientific research applications. It is a white solid that is soluble in water and is commonly used as a catalyst in organic synthesis. It is also used in biochemical and physiological studies, as well as in laboratory experiments.
Scientific Research Applications
Environmental and Health Monitoring
Cyclohexanebutanoic acid, manganese(2+) salt, like its related compounds, plays a significant role in environmental and health monitoring. Research on the environmental exposure to similar substances, such as 1,2-Cyclohexane dicarboxylic acid, diisononyl ester (DINCH), indicates the importance of monitoring oxidative metabolites in urine as biomarkers for exposure assessment even at environmental exposure levels (Silva et al., 2013). This study underscores the relevance of tracking chemical exposure in populations for health and safety.
Biomedical Applications
Manganese-enhanced MRI (MEMRI) represents a novel biomedical application area, using manganese-based contrast agents for imaging. Mangafodipir, a chelated manganese-based contrast agent approved by the FDA, demonstrates the ability of manganese to enhance MRI of the brain and other glandular structures in humans. This noninvasive visualization technique is crucial for future neuroradiologic investigations in diseases, offering insights without adverse clinical effects (Sudarshana et al., 2019).
Metabolism and Toxicology
Understanding the metabolism and elimination of related cyclohexane compounds in humans is vital for assessing occupational and environmental health risks. Studies on the uptake, metabolism, and elimination of cyclohexanone in humans provide foundational knowledge that could apply to cyclohexanebutanoic acid, manganese(2+) salt. These studies reveal the metabolic pathways and the importance of biomarkers for exposure assessment, such as cyclohexanol and cyclohexanediols, which are crucial for developing safety guidelines and therapeutic interventions in cases of overexposure (Mráz et al., 1994).
Dietary and Environmental Exposure
Research on the environmental contamination and human exposure to manganese highlights the significance of understanding how compounds like cyclohexanebutanoic acid, manganese(2+) salt, might contribute to manganese levels in the environment and the human body. Studies show that exposure to manganese, even at levels common in groundwater, is associated with intellectual impairment in children. This emphasizes the need for careful monitoring of manganese levels in the environment and food sources, as well as the potential health risks associated with overexposure (Bouchard et al., 2010).
properties
IUPAC Name |
4-cyclohexylbutanoate;manganese(2+) |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/2C10H18O2.Mn/c2*11-10(12)8-4-7-9-5-2-1-3-6-9;/h2*9H,1-8H2,(H,11,12);/q;;+2/p-2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QZKJUBKNJKLMIB-UHFFFAOYSA-L |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)CCCC(=O)[O-].C1CCC(CC1)CCCC(=O)[O-].[Mn+2] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H34MnO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Related CAS |
4441-63-8 (Parent) |
Source
|
| Record name | Cyclohexanebutanoic acid, manganese(2+) salt (2:1) | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0035542882 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
DSSTOX Substance ID |
DTXSID0067929 |
Source
|
| Record name | Cyclohexanebutanoic acid, manganese(2+) salt | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID0067929 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
393.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Brown hygroscopic powder; [Acros Organics MSDS] |
Source
|
| Record name | Manganese(II) cyclohexanebutyrate | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/20729 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Product Name |
Cyclohexanebutanoic acid, manganese(2+) salt | |
CAS RN |
35542-88-2 |
Source
|
| Record name | Cyclohexanebutanoic acid, manganese(2+) salt (2:1) | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0035542882 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Cyclohexanebutanoic acid, manganese(2+) salt (2:1) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Cyclohexanebutanoic acid, manganese(2+) salt | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID0067929 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Manganese hydrogen cyclohexanebutyrate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.047.813 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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